Cas no 68542-93-8 (z-gly-pro-amc)

• Product Name: z-gly-pro-amc
• CAS No: 68542-93-8
• MF: C₂₅H₂₅N₃O₆
• MW: 463.482506513596
• MDL: MFCD00038082
• CID: 971181
• PubChem ID: 125702
• Update Time: 2025-10-24

z-gly-pro-amc Chemical and Physical Properties

Names and Identifiers

• z-gly-pro-amc
• benzyl N-[2-[(2S)-2-[(4-methyl-2-oxochromen-7-yl)carbamoyl]pyrrolidin-1-yl]-2-oxoethyl]carbamate
• GLYCYL-L-PROLINE 4-METHYL-COUMARYL-7-AMIDE
• N-Carbobenzoxyglycylprolyl-4-methylcoumarinyl amide
• Z-Gly-pro-NH-Mec
• Z-Gly-propmecounh
• Z-GP-AMC
• benzyl N-[2-[(2S)-2-[(4-methyl-2-oxo-chromen-7-yl)carbamoyl]pyrrolidin-1-yl]-2-oxo-ethyl]carbamate
• N-Carbobenzoxy-gly-pro-4-methylcoumarinyl amide
• N-Carbobenzoxyglycyl-prolyl-4-methylcoumarinyl amide
• HY-D1670
• SCHEMBL740254
• 68542-93-8
• MFCD00038082
• N-CBZ-Glycyl-L-proline 7-amido-4-methylcoumarin
• Benzyl (S)-(2-(2-((4-methyl-2-oxo-2H-chromen-7-yl)carbamoyl)pyrrolidin-1-yl)-2-oxoethyl)carbamate
• L-Prolinamide, N-((phenylmethoxy)carbonyl)glycyl-N-(4-methyl-2-oxo-2H-1-benzopyran-7-yl)-
• CS-0610150
• 7-(N-Benzyloxycarbonyl-glycyl-prolyl-amido)-4-methylcoumarin
• MS-28526
• YWOXKKRKNGWXEG-FQEVSTJZSA-N
• DTXSID40218662
• CHEMBL2159750
• (S)-benzyl 2-(2-(4-methyl-2-oxo-2H-chromen-7-ylcarbamoyl)pyrrolidin-1-yl)-2-oxoethylcarbamate
• DTXCID90141153
• DA-59275

• MDL： MFCD00038082
• Inchi： 1S/C25H25N3O6/c1-16-12-23(30)34-21-13-18(9-10-19(16)21)27-24(31)20-8-5-11-28(20)22(29)14-26-25(32)33-15-17-6-3-2-4-7-17/h2-4,6-7,9-10,12-13,20H,5,8,11,14-15H2,1H3,(H,26,32)(H,27,31)/t20-/m0/s1
• InChI Key： YWOXKKRKNGWXEG-FQEVSTJZSA-N
• SMILES： O=C([C@@H]1CCCN1C(CNC(=O)OCC1C=CC=CC=1)=O)NC1=CC=C2C(C)=CC(=O)OC2=C1

Computed Properties

• Exact Mass: 463.17400
• Monoisotopic Mass: 463.174
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 34
• Rotatable Bond Count: 10
• Complexity: 822
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 114

Experimental Properties

• Color/Form: Light yellow powder.
• Density: 1.358
• Melting Point: 96-102 °C(lit.)
• Boiling Point: 770.8°C at 760 mmHg
• Flash Point: 420°C
• Refractive Index: 1.635
• PSA: 117.95000
• LogP: 3.35910
• Solubility: Not determined

z-gly-pro-amc Security Information

• WGK Germany：3
• Safety Instruction： 22-24/25
• FLUKA BRAND F CODES：10
• Storage Condition：−20°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Peptides
• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Peptides

Additional information on z-gly-pro-amc

Z-Gly-Pro-AMC (CAS No. 68542-93-8): A Comprehensive Overview

Z-Gly-Pro-AMC, also known by its CAS registry number 68542-93-8, is a peptide-based compound that has garnered significant attention in the fields of biochemistry and molecular biology. This compound is a derivative of the amino acids glycine (Gly) and proline (Pro), linked through an amide bond, and is often used as a substrate for studying protease activity. The inclusion of the AMC (7-amino-4-methylcoumarin) group allows for fluorescence-based detection, making it a valuable tool in enzymatic assays.

The structural composition of Z-Gly-Pro-AMC makes it highly specific for certain proteases, particularly those that cleave peptide bonds adjacent to proline residues. Recent studies have highlighted its utility in understanding the role of proline-specific proteases in cellular processes such as apoptosis, inflammation, and cancer progression. For instance, researchers have employed Z-Gly-Pro-AMC to investigate the activity of caspases and other proteolytic enzymes in vitro and in vivo, providing insights into potential therapeutic targets.

In addition to its role in basic research, Z-Gly-Pro-AMC has found applications in drug discovery and development. Its ability to quantify protease activity with high sensitivity has made it a cornerstone in high-throughput screening assays. Recent advancements in fluorescence-based detection techniques have further enhanced the precision and reliability of Z-Gly-Pro-AMC assays, enabling researchers to study enzyme kinetics under diverse conditions.

Moreover, Z-Gly-Pro-AMC has been instrumental in elucidating the mechanisms of protease inhibitors, which are critical for developing novel anti-cancer and anti-inflammatory therapies. By using this compound as a substrate, scientists can assess the inhibitory effects of small molecules on protease activity, thereby accelerating the discovery of potent drug candidates.

Recent studies have also explored the use of Z-Gly-Pro-AMC in combination with other fluorescent substrates to create multiplexed assays for simultaneous analysis of multiple proteases. This approach has proven particularly useful in complex biological systems where multiple proteases may interact synergistically or antagonistically.

In summary, Z-Gly-Pro-AMC (CAS No. 68542-93-8) is a versatile tool that continues to advance our understanding of protease function and regulation. Its application spans from fundamental biochemical research to translational medicine, making it an indispensable compound in modern life sciences.